Cas no 13074-31-2 (1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

1-(3,4-Dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a synthetic tetrahydroisoquinoline derivative characterized by its dimethoxy-substituted aromatic rings. This compound is of interest in medicinal chemistry due to its structural similarity to biologically active alkaloids, which may confer potential pharmacological properties. The presence of multiple methoxy groups enhances its lipophilicity, potentially improving membrane permeability. Its well-defined molecular structure allows for precise modifications, making it a valuable intermediate in organic synthesis and drug development. The compound’s stability under standard conditions ensures reliable handling and storage. Further research may explore its applications in targeting neurological or cardiovascular pathways, given its structural resemblance to known bioactive scaffolds.

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline structure

13074-31-2 structure

Product Name:1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

CAS No:13074-31-2

MF:C₂₀H₂₅NO₄

MW:343.41680598259

CID:49016

PubChem ID:5418

Update Time:2025-10-18

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
- 1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- rac-Nor Laudanosine
- norlaudanosine
- NOR-LAUDANOSINE
- Einecs 235-968-5
- (±)-N-Norlaudanosine
- 1,2,3,4-tetrahydro-6,7-dimethoxy-
- 1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- 1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline;R-TETRAHYDROPAPAVERINE
- CHEBI:195380
- NCGC00163633-03
- SR-01000639215
- TimTec1_002724
- 1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline #
- Tetrahydropapaverin
- SR-01000639215-3
- TETRAHYDROPAPAVERINE
- DTXSID701018689
- 1-(3,4-Dimethoxy-benzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
- Papaverine, 1,2,3,4-tetrahydro-
- 1-((3,4-Dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
- NCGC00163633-02
- UNM000011058001
- NS00040727
- EN300-177753
- A828340
- AC-7467
- Oprea1_802595
- 13074-31-2
- 1,2,3,4-Tetrahydropapaverine
- SMR001483237
- (+/-)-N-Norlaudanosine
- SCHEMBL1076975
- AKOS003335113
- KUC103648N
- MLS006011806
- CHEMBL160919
- HMS1541L18
- Isoquinoline, 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-
- CCG-26031
- 1-[(3,4-Dimethoxyphenyl)Methyl]-1,2,3,4-Tetrahydro-6,7-Dimethoxy Isoquinoline
- NCGC00163633-01
- 6429-04-5 (Hydrochloride)
- (+/-)-Tetrahydropapaverine
- (+/-)-TETRAHYDROPAPAVERINE,98%
- 1,2,3,4-Tetrahydro papaverine
- STK664098
- R-Tetrahydropapaverine
- ALBB-025297
- DB-225596
- BRD-A91831168-003-02-5
- DB-049924
- isoquinoline, 1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-, hydroiodide
- MDL： MFCD00800719
- Inchi： 1S/C20H25NO4/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h5-6,10-12,16,21H,7-9H2,1-4H3
- InChI Key： YXWQTVWJNHKSCC-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2CCNC(CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

Exact Mass: 343.17800
Monoisotopic Mass: 343.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 407
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49A^2
XLogP3: 3.2

Experimental Properties

Density: 1.12
Boiling Point: 475.8 °C at 760 mmHg
Flash Point: 202.7 °C
PSA: 48.95000
LogP: 3.47930

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-177753-0.1g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	0.1g	$87.0	2023-09-20
Enamine	EN300-177753-0.25g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	0.25g	$90.0	2023-09-20
Enamine	EN300-177753-0.5g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	0.5g	$95.0	2023-09-20
Enamine	EN300-177753-1.0g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	1g	$98.0	2023-05-24
Enamine	EN300-177753-2.5g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	2.5g	$198.0	2023-09-20
Enamine	EN300-177753-5.0g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	5g	$326.0	2023-05-24
Enamine	EN300-177753-10.0g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	10g	$535.0	2023-05-24
Enamine	EN300-177753-0.05g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	0.05g	$83.0	2023-09-20
Enamine	EN300-177753-1g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	1g	$98.0	2023-09-20
Enamine	EN300-177753-5g	1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline	13074-31-2	5g	$326.0	2023-09-20

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Related Literature

1. Racemisation. Part II. Racemisation of 1-benzyltetrahydroisoquinolines under the conditions of catalytic hydrogenation

T. Kametani,M. Ihara,K. Shima J. Chem. Soc. C 1968 1619
2. Introduction of chirality at C1 position of 1-substituted-3,4-dihydroisoquinoline by its enantioselective reduction: synthesis of chiral 1-substituted-1,2,3,4-tetrahydroisoquinoline – a review

Md. Moaz Ahmed Asif,Susmita Roy Lisa,Nazmul Qais RSC Adv. 2023 13 11010
3. Asymmetric reduction of cyclic imines with chiral sodium acyloxyborohydrides

Koichiro Yamada,Mikio Takeda,Takeo Iwakuma J. Chem. Soc. Perkin Trans. 1 1983 265
4. LXXV.—A theory of the mechanism of the phytochemical synthesis of certain alkaloids

Robert Robinson J. Chem. Soc. Trans. 1917 111 876
5. The circular dichroism and optical rotatory dispersion of protoberberines

T. Kametani,M. Ihara J. Chem. Soc. C 1968 1305

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

13074-31-2 (1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline) Related Products

Recommended suppliers

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 13074-31-2 (1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Pricemore >>

1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Related Literature

Related Categories

13074-31-2 (1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline) Related Products